Cas no 1261469-67-3 (4-Amino-1-(chloromethyl)naphthalene)

4-Amino-1-(chloromethyl)naphthalene structure
1261469-67-3 structure
Product name:4-Amino-1-(chloromethyl)naphthalene
CAS No:1261469-67-3
MF:C11H10ClN
MW:191.656801700592
CID:4817018

4-Amino-1-(chloromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-1-(chloromethyl)naphthalene
    • ClCC1=CC=C(C2=CC=CC=C12)N
    • Inchi: 1S/C11H10ClN/c12-7-8-5-6-11(13)10-4-2-1-3-9(8)10/h1-6H,7,13H2
    • InChI Key: CVGRJSMXDPNHBF-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=C2C=CC=CC2=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26

4-Amino-1-(chloromethyl)naphthalene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A219000206-500mg
4-Amino-1-(chloromethyl)naphthalene
1261469-67-3 98%
500mg
$1029.00 2023-09-03
Alichem
A219000206-1g
4-Amino-1-(chloromethyl)naphthalene
1261469-67-3 98%
1g
$1853.50 2023-09-03
Alichem
A219000206-250mg
4-Amino-1-(chloromethyl)naphthalene
1261469-67-3 98%
250mg
$727.60 2023-09-03

Additional information on 4-Amino-1-(chloromethyl)naphthalene

Research Brief on 4-Amino-1-(chloromethyl)naphthalene (CAS: 1261469-67-3): Recent Advances and Applications in Chemical Biology and Medicine

4-Amino-1-(chloromethyl)naphthalene (CAS: 1261469-67-3) is a naphthalene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its amino and chloromethyl functional groups, serves as a versatile building block for the synthesis of more complex molecules with biological activity. Recent studies have explored its utility in drug discovery, particularly in the development of targeted therapies and imaging agents.

One of the key areas of research involving 4-Amino-1-(chloromethyl)naphthalene is its role as a precursor in the synthesis of fluorescent probes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of near-infrared (NIR) fluorescent dyes for in vivo imaging. The chloromethyl group allows for facile conjugation with biomolecules, while the amino group provides a site for further functionalization, making it an attractive candidate for probe design.

In addition to imaging applications, 4-Amino-1-(chloromethyl)naphthalene has been investigated for its potential in anticancer drug development. A recent preprint on bioRxiv highlighted its incorporation into small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The compound's ability to act as a warhead in covalent inhibitors was particularly noteworthy, as it forms stable bonds with cysteine residues in target proteins, thereby enhancing therapeutic efficacy.

Another emerging application of this compound is in the field of chemical biology, where it is used to study enzyme mechanisms. A 2024 publication in ACS Chemical Biology detailed its use as an activity-based probe (ABP) for detecting the activity of certain hydrolases. The chloromethyl group reacts with active-site nucleophiles, enabling the labeling and identification of enzyme targets in complex biological systems.

Despite its promising applications, challenges remain in the optimization of 4-Amino-1-(chloromethyl)naphthalene derivatives for clinical use. Issues such as solubility, stability, and off-target effects need to be addressed through further structural modifications. Recent computational studies, including molecular docking and dynamics simulations, have provided insights into the design of more selective and potent derivatives.

In conclusion, 4-Amino-1-(chloromethyl)naphthalene (CAS: 1261469-67-3) represents a valuable scaffold in chemical biology and medicinal chemistry. Its versatility in probe design, drug development, and enzyme studies underscores its potential to contribute to advancements in these fields. Ongoing research aims to overcome current limitations and expand its applications, paving the way for novel therapeutic and diagnostic tools.

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